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Compound of Interest

Compound Name: Pyraoxystrobin

Cat. No.: B1461943 Get Quote

An in-depth examination of the chemical and biological breakdown of the fungicide

pyraoxystrobin in terrestrial and aquatic environments, providing key data and experimental

methodologies for researchers and environmental scientists.

Pyraoxystrobin is a broad-spectrum strobilurin fungicide utilized for the control of various plant

pathogens. Understanding its environmental fate, including its persistence, mobility, and

degradation pathways in soil and water, is critical for assessing its ecological impact. This

technical guide synthesizes available data on the degradation kinetics, metabolites, and

influencing factors of pyraoxystrobin, and provides an overview of the experimental protocols

used in its environmental assessment.

Data Presentation: Degradation Kinetics of
Pyraoxystrobin
The environmental persistence of pyraoxystrobin is dictated by a combination of biotic and

abiotic degradation processes. The following tables summarize the degradation half-life (DT50)

of pyraoxystrobin in soil and water under various conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1461943?utm_src=pdf-interest
https://www.benchchem.com/product/b1461943?utm_src=pdf-body
https://www.benchchem.com/product/b1461943?utm_src=pdf-body
https://www.benchchem.com/product/b1461943?utm_src=pdf-body
https://www.benchchem.com/product/b1461943?utm_src=pdf-body
https://www.benchchem.com/product/b1461943?utm_src=pdf-body
https://www.benchchem.com/product/b1461943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soil Type
Temperat
ure (°C)

Moisture
(% MWC)

Aerobic/A
naerobic

DT50
(days)

DT90
(days)

Referenc
e

Bruch

West
20 40 Aerobic 12 143 [1]

Bruch

West
20 40 Aerobic 14 152 [1]

Lufa 2.2 20 40 Aerobic 12 - 101 - [1]

- - - Anaerobic 3.0 - 3.1 -

Hawaiian

Soils
- -

Aerobic

(Microbial

Community

)

< 5 - [2]

Table 1: Aerobic and Anaerobic Degradation of Pyraoxystrobin in Soil. MWC denotes

Maximum Water-Holding Capacity. The degradation rate is influenced by soil type,

temperature, and moisture content. Higher moisture content generally accelerates

degradation[1]. Under anaerobic conditions, degradation is significantly faster.
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Condition Medium pH
Light
Condition

Half-life (t½) Reference

Hydrolysis
Buffer

Solution
5.0 Dark

Stable (23.1–

115.5 days)
[3]

Hydrolysis
Buffer

Solution
7.0 Dark

23.1–115.5

days
[3]

Hydrolysis
Buffer

Solution
9.0 Dark

23.1–115.5

days
[3]

Photolysis
Buffer

Solution
5.0 UV Light 2.42 hours [3]

Photolysis
Buffer

Solution
7.0 UV Light 1.47 hours [3]

Photolysis
Buffer

Solution
9.0 UV Light 1.32 hours [3]

Photolysis
Buffer

Solution
5.0 Sunlight 11.2 hours [3]

Photolysis
Buffer

Solution
7.0 Sunlight 3.29 hours [3]

Photolysis
Buffer

Solution
9.0 Sunlight 3.69 hours [3]

Photolysis Paddy Water - UV Light < 12 hours [3]

Photolysis Paddy Water - Sunlight < 12 hours [3]

Aquatic

Metabolism
- - Aerobic 7.4 - 25 days

Aquatic

Metabolism
- - Anaerobic 3.3 - 8.5 days

Table 2: Hydrolysis and Photolysis of Pyraoxystrobin in Water. Pyraoxystrobin is relatively

stable to hydrolysis but undergoes rapid photolysis in water, especially under UV light[3].
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Major Degradation Products
Several metabolites of pyraoxystrobin have been identified in soil and water. The primary

degradation pathways involve hydrolysis of the carbamate group and cleavage of the ether

linkage.

Metabolite Code Chemical Name Environment

500M07

methyl N-(2-{[1-(4-

chlorophenyl)-1H-pyrazol-3-

yl]oxymethyl}phenyl)

carbamate

Soil, Plants

BF 500-6 Not specified Soil

BF 500-7 Not specified Soil

500M78 Not specified Water (Photodegradation)

BF 500-13 Not specified Water (Photodegradation)

500M58 Not specified Water (Photodegradation)

BF 500-14 Not specified Water (Photodegradation)

BF 500-11 Not specified Water (Photodegradation)

1-(4-chlorophenyl)-1H-pyrazol-

3-ol

1-(4-chlorophenyl)-1H-pyrazol-

3-ol
Soil (Biodegradation)

Table 3: Major Degradation Products of Pyraoxystrobin. The formation of these metabolites is

dependent on the environmental conditions.

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of the environmental fate of

pesticides. Below are outlines of key experimental protocols.

Soil Degradation Studies (Aerobic and Anaerobic)
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This protocol is based on OECD Guideline 307 and is designed to determine the rate of

aerobic and anaerobic degradation of a test substance in soil.

Soil Selection and Preparation:

Select at least three different soil types with varying textures, organic carbon content, and

pH.

Air-dry the soil and sieve it to a particle size of <2 mm.

Adjust the moisture content to 40-60% of the maximum water-holding capacity (MWC) for

aerobic studies. For anaerobic studies, flood the soil with water to create an anaerobic

environment.

Test Substance Application:

Use radiolabeled (e.g., ¹⁴C) pyraoxystrobin to facilitate tracking of the parent compound

and its metabolites.

Apply the test substance to the soil samples at a concentration relevant to the

recommended field application rate.

Incubation:

Incubate the soil samples in the dark at a constant temperature, typically 20 ± 2°C.

For aerobic studies, ensure adequate aeration by passing humidified air over the samples.

For anaerobic studies, maintain a nitrogen atmosphere.

Include sterile control samples to differentiate between biotic and abiotic degradation.

Sampling and Analysis:

Collect soil samples at predetermined intervals.

Extract the samples using an appropriate organic solvent (e.g., acetonitrile, methanol).
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Analyze the extracts using High-Performance Liquid Chromatography (HPLC) coupled

with a radioactivity detector and/or Mass Spectrometry (MS) to quantify the parent

compound and identify major metabolites.

Determine the amount of non-extractable residues and mineralized ¹⁴CO₂.

Photodegradation in Water
This protocol, based on OECD Guideline 316, evaluates the photolytic degradation of a

substance in an aqueous environment.

Solution Preparation:

Prepare a sterile, buffered aqueous solution (pH 5, 7, and 9) of pyraoxystrobin.

Use purified water (e.g., Milli-Q) to minimize indirect photolysis.

The concentration of the test substance should be low enough to ensure it remains in

solution.

Irradiation:

Use a light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate

filters to cut off wavelengths below 290 nm).

Maintain a constant temperature (e.g., 25 ± 2°C) in the reaction vessels.

Include dark control samples to measure hydrolysis.

Sampling and Analysis:

Collect samples from the irradiated and dark control solutions at various time points.

Analyze the samples directly by HPLC with a UV or MS detector to determine the

concentration of pyraoxystrobin.

Identify major photoproducts using techniques like LC-MS/MS.
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Soil Column Leaching Studies
Following OECD Guideline 312, this study assesses the mobility of a pesticide and its

degradation products in soil.

Column Preparation:

Pack glass columns (e.g., 30 cm long) with the selected soil, sieved to <2 mm.

Saturate the soil columns with a solution of 0.01 M CaCl₂.

Application and Leaching:

Apply radiolabeled pyraoxystrobin to the top of the soil columns.

Simulate rainfall by applying a 0.01 M CaCl₂ solution at a constant rate over a period of,

for example, 48 hours.

Collect the leachate from the bottom of the columns.

Analysis:

Analyze the leachate for the parent compound and its metabolites using LSC and HPLC.

After the leaching period, section the soil columns into segments (e.g., every 5 cm).

Extract each soil segment and analyze for the distribution of radioactivity to determine the

extent of leaching.

Signaling Pathways and Experimental Workflows
Degradation Pathways
The degradation of pyraoxystrobin proceeds through several key reactions, including

hydrolysis, photolysis, and microbial metabolism. The following diagrams illustrate the

proposed degradation pathways.
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Caption: Overview of Pyraoxystrobin Degradation Pathways.
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Photodegradation Pathway in Water
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aromatic rings
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Caption: Proposed Photodegradation Pathway of Pyraoxystrobin.

Experimental Workflow
The following diagram illustrates a typical workflow for a comprehensive environmental fate

study of pyraoxystrobin.
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Phase 1: Study Design and Preparation

Phase 2: Experimental Execution

Phase 3: Sample Analysis

Phase 4: Data Interpretation and Reporting

Define Study Objectives
(e.g., DT50, metabolites)

Select Soil/Water Samples

Prepare Radiolabeled
Pesticide

Soil Degradation
(Aerobic/Anaerobic)

Photodegradation
in Water Soil Column Leaching

Sample Extraction

Assess Mobility and Leaching Potential

HPLC-MS/MS or GC-MS Analysis

Metabolite Identification

Calculate Degradation Kinetics
(DT50, DT90)Propose Degradation Pathways

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for Environmental Fate Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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